Cas no 1142-00-3 (Sulfamic acid,N,N-dimethyl-, 3-nitrophenyl ester)

• Product name: Sulfamic acid,N,N-dimethyl-, 3-nitrophenyl ester
• CAS No: 1142-00-3
• MF: C₈H₁₀N₂O₅S
• MW: 246.2404
• CID: 216683
• PubChem ID: 312561

Sulfamic acid,N,N-dimethyl-, 3-nitrophenyl ester Chemical and Physical Properties

Names and Identifiers

• Sulfamic acid,N,N-dimethyl-, 3-nitrophenyl ester
• (3-nitrophenyl) N,N-dimethylsulfamate
• AC1L7LKA
• N,N-Dimethyl-sulfaminsaeure-(3-nitro-phenyl-ester)
• N,N-Dimethyl-sulfaminsaeure-< 3-nitro-phenyl-ester>
• NSC222666
• 1142-00-3
• NSC-222666
• SCHEMBL14596895
• DTXSID20310193

• Inchi： InChI=1S/C8H10N2O5S/c1-9(2)16(13,14)15-8-5-3-4-7(6-8)10(11)12/h3-6H,1-2H3
• InChI Key： BJZZCZGARFSRKZ-UHFFFAOYSA-N
• SMILES： O=[N+](C1C=CC=C(OS(N(C)C)(=O)=O)C=1)[O-]

Computed Properties

• Exact Mass: 246.0311
• Monoisotopic Mass: 246.031
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.447
• Boiling Point: 359.9°Cat760mmHg
• Flash Point: 171.5°C
• Refractive Index: 1.578
• PSA: 89.75
• LogP: 2.38400